Cas no 1369020-46-1 (1-{(2-chloro-6-fluorophenyl)methylamino}-2-methylpropan-2-ol)

• Product Name: 1-{(2-chloro-6-fluorophenyl)methylamino}-2-methylpropan-2-ol
• CAS No: 1369020-46-1
• MF: C₁₁H₁₅ClFNO
• MW: 231.69430565834
• CID: 5189242
• PubChem ID: 63934355
• Update Time: 2025-06-10

1-{(2-chloro-6-fluorophenyl)methylamino}-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[(2-chloro-6-fluorophenyl)methyl]amino]-2-methyl-
• 1-{(2-chloro-6-fluorophenyl)methylamino}-2-methylpropan-2-ol

• Inchi： 1S/C11H15ClFNO/c1-11(2,15)7-14-6-8-9(12)4-3-5-10(8)13/h3-5,14-15H,6-7H2,1-2H3
• InChI Key： JHPJTSYCNUYYMN-UHFFFAOYSA-N
• SMILES： C(NCC1=C(F)C=CC=C1Cl)C(C)(O)C

Additional information on 1-{(2-chloro-6-fluorophenyl)methylamino}-2-methylpropan-2-ol

Introduction to 1-{(2-chloro-6-fluorophenyl)methylamino}-2-methylpropan-2-ol (CAS No. 1369020-46-1)

1-{(2-chloro-6-fluorophenyl)methylamino}-2-methylpropan-2-ol (CAS No. 1369020-46-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propan-2-ol with a unique substitution pattern that includes a (2-chloro-6-fluorophenyl)methylamino group. The presence of these functional groups imparts specific chemical and biological properties, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-{(2-chloro-6-fluorophenyl)methylamino}-2-methylpropan-2-ol is characterized by a central tertiary alcohol moiety and a substituted phenyl ring. The chlorine and fluorine atoms on the phenyl ring contribute to the compound's lipophilicity and electronic properties, which are crucial for its biological activity. The methylamino group further enhances its solubility and reactivity, making it an attractive scaffold for drug design.

In recent years, significant advancements have been made in understanding the pharmacological profile of 1-{(2-chloro-6-fluorophenyl)methylamino}-2-methylpropan-2-ol. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of specific kinases involved in cancer pathways. The compound's ability to selectively target these kinases without affecting other cellular processes makes it a promising lead for the development of targeted cancer therapies.

Beyond its anticancer properties, 1-{(2-chloro-6-fluorophenyl)methylamino}-2-methylpropan-2-ol has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that it can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is thought to involve modulation of oxidative stress and inflammation pathways, which are key contributors to neuronal death in these conditions.

The synthesis of 1-{(2-chloro-6-fluorophenyl)methylamino}-2-methylpropan-2-ol has been optimized through various synthetic routes, each offering unique advantages in terms of yield and purity. One common approach involves the reaction of 2-chloro-6-fluorobenzaldehyde with an appropriate amine followed by reduction and subsequent alkylation steps. These synthetic methods have been refined to ensure high efficiency and scalability, making it feasible for large-scale production in pharmaceutical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{(2-chloro-6-fluorophenyl)methylamino}-2-methylpropan-2-ol in human subjects. Preliminary results from phase I trials have shown promising outcomes with respect to pharmacokinetics and tolerability. The compound has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic potential.

In addition to its therapeutic applications, 1-{(2-chloro-6-fluorophenyl)methylamino}-2-methylpropan-2-ol has also found use as a research tool in academic and industrial laboratories. Its unique chemical structure makes it an excellent probe for studying protein-ligand interactions and for developing structure-based drug design strategies. Researchers have utilized this compound to gain insights into the binding mechanisms of various biomolecules, contributing to the broader understanding of molecular recognition processes.

The future prospects for 1-{(2-chloro-6-fluorophenyl)methylamino}-2-methylpropan-2-ol are promising. Ongoing research aims to further elucidate its mechanisms of action and explore its potential in treating other diseases beyond cancer and neurodegeneration. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic option.

In conclusion, 1-{(2-chloro-6-fluorophenyl)methylamino}-2-methylpropan-2-ol (CAS No. 1369020-46-1) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and biological activities make it a valuable candidate for drug development, with potential applications in cancer therapy, neuroprotection, and other areas of biomedical research. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play a crucial role in advancing human health.